Cas no 21575-91-7 (Ethyl 3-(3-bromophenyl)-3-oxopropanoate)

Ethyl 3-(3-bromophenyl)-3-oxopropanoate is a brominated aromatic β-keto ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive β-keto ester moiety and a bromine substituent on the phenyl ring, enabling versatile reactivity in cross-coupling reactions, cyclizations, and functional group transformations. The compound is particularly useful in the synthesis of heterocycles and complex aromatic systems due to its dual electrophilic and nucleophilic sites. Its stability under standard conditions and well-defined reactivity profile make it a valuable building block for researchers in medicinal chemistry and materials science. The ethyl ester group enhances solubility in common organic solvents, facilitating handling in synthetic workflows.
Ethyl 3-(3-bromophenyl)-3-oxopropanoate structure
21575-91-7 structure
Product Name:Ethyl 3-(3-bromophenyl)-3-oxopropanoate
CAS No:21575-91-7
MF:C11H11BrO3
MW:271.107242822647
MDL:MFCD03424812
CID:280674
PubChem ID:24879810
Update Time:2025-06-09

Ethyl 3-(3-bromophenyl)-3-oxopropanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-(3-bromophenyl)-3-oxopropanoate
    • 3-(3-BROMO-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
    • Benzenepropanoic acid,3-bromo-b-oxo-, ethyl ester
    • Ethyl (3-bromobenzoyl)acetate
    • Ethyl-3-(3-bromophenyl)3-oxopropanoate
    • 3-(3-Bromophenyl)-3-oxo-propionic acid ethylester
    • 3-Bromo-?-oxo-benzenepropanoic acid ethyl ester Ethyl 3-(3-bromophenyl)-3-oxopropanoate
    • 3-Bromo-ß-oxo-benzenepropanoic acid ethyl ester
    • 3-(3-Bromo-Phenyl)-3-Oxo-Propionic Acid Ethylester
    • AK135148
    • Benzenepropanoic acid, 3-bromo-3-oxo-, ethyl ester
    • 3-(3-Bromophenyl)-3-oxo-propionic acid ethyl ester
    • 3-(3-Bromo-phenyl)-3-oxo-propionic
    • Benzenepropanoic acid, 3-bromo-beta-
    • AC-20669
    • 3-(3-Bromophenyl)-3-oxopropanoic Acid Ethyl Ester
    • MFCD03424812
    • AB2832
    • Ethyl-3-(3-bromophenyl)3-oxo propanoate
    • 2-(3-bromobenzoyl)butanoate;Ethyl (3-Bromobenzoyl)acetate
    • SCHEMBL290760
    • A815494
    • SY019933
    • J-014154
    • DS-4898
    • A1-00190
    • AKOS009260133
    • DTXSID00175924
    • 3-(3-bromophenyl)-3-oxopropionic acid ethyl ester
    • Benzenepropanoic acid, 3-bromo-.beta.-oxo-, ethyl ester
    • Ethyl (3-bromobenzoyl)acetate, 95%
    • Benzenepropanoic acid,3-bromo-b-oxo-,ethyl ester
    • CS-W022666
    • Ethyl 3-bromo-3-oxobenzenepropionate
    • 21575-91-7
    • FT-0601988
    • JSVMCOQPWKQNGU-UHFFFAOYSA-N
    • DB-006234
    • MDL： MFCD03424812
    • Inchi： 1S/C11H11BrO3/c1-2-15-11(14)7-10(13)8-4-3-5-9(12)6-8/h3-6H,2,7H2,1H3
    • InChI Key： JSVMCOQPWKQNGU-UHFFFAOYSA-N
    • SMILES： BrC1=CC=CC(=C1)C(CC(=O)OCC)=O

Computed Properties

  • Exact Mass: 269.98900
  • Monoisotopic Mass: 269.989
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 2.6
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Color/Form: liquid
  • Density: 1.416 g/mL at 25 °C(lit.)
  • Boiling Point: 255-256 °C(lit.)
  • Flash Point: >230 °F
  • Refractive Index: n20/D 1.565(lit.)
  • PSA: 43.37000
  • LogP: 2.58500
  • Solubility: Not determined

Ethyl 3-(3-bromophenyl)-3-oxopropanoate Security Information

  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3

Ethyl 3-(3-bromophenyl)-3-oxopropanoate Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

Ethyl 3-(3-bromophenyl)-3-oxopropanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E900928-1g
Ethyl 3-(3-Bromophenyl)-3-oxopropanoate
 21575-91-7
1g
 $98.00 2023-05-18
TRC
E900928-5g
Ethyl 3-(3-Bromophenyl)-3-oxopropanoate
 21575-91-7
5g
 $374.00 2023-05-18
TRC
E900928-10g
Ethyl 3-(3-Bromophenyl)-3-oxopropanoate
 21575-91-7
10g
 $620.00 2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-HJ755-200mg
Ethyl 3-(3-bromophenyl)-3-oxopropanoate
 21575-91-7 95%
200mg
 72.0CNY 2021-07-12
Alichem
A019110079-5g
Ethyl 3-(3-bromophenyl)-3-oxopropanoate
 21575-91-7 95%
5g
 $178.20 2023-09-02
Alichem
A019110079-10g
Ethyl 3-(3-bromophenyl)-3-oxopropanoate
 21575-91-7 95%
10g
 $348.40 2023-09-02
Alichem
A019110079-25g
Ethyl 3-(3-bromophenyl)-3-oxopropanoate
 21575-91-7 95%
25g
 $734.40 2023-09-02
abcr
AB419836-250 mg
Ethyl 3-(3-bromophenyl)-3-oxopropanoate; .
 21575-91-7
250mg
 €83.40 2023-04-24
abcr
AB419836-1 g
Ethyl 3-(3-bromophenyl)-3-oxopropanoate; .
 21575-91-7
1g
 €108.70 2023-04-24
abcr
AB419836-5 g
Ethyl 3-(3-bromophenyl)-3-oxopropanoate; .
 21575-91-7
5g
 €254.70 2023-04-24

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